Synthesis of Calcium Iodate Hexahydrate for Laboratory Use: An In-depth Technical Guide
Synthesis of Calcium Iodate Hexahydrate for Laboratory Use: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the laboratory synthesis of calcium iodate (B108269) hexahydrate (Ca(IO₃)₂·6H₂O), a compound of interest for various research and development applications. This document details the underlying chemical principles, experimental protocols, and relevant quantitative data to ensure reproducible and high-purity synthesis.
Introduction
Calcium iodate is an inorganic compound that exists in various hydrated forms, with the hexahydrate being a common crystalline structure at or below room temperature. It serves as a source of both calcium and iodate ions and finds applications in nutritional supplements, analytical chemistry, and as an oxidizing agent. The controlled synthesis of calcium iodate hexahydrate is crucial for obtaining a product with well-defined stoichiometry and purity, essential for scientific research and pharmaceutical development.
The primary synthesis route involves a precipitation reaction between a soluble calcium salt and a soluble iodate salt in an aqueous solution. The hexahydrate form crystallizes from the solution under specific temperature conditions.
Chemical Principles
The synthesis of calcium iodate hexahydrate is based on the low solubility of calcium iodate in water. When solutions containing calcium ions (Ca²⁺) and iodate ions (IO₃⁻) are mixed, calcium iodate precipitates out of the solution. The formation of the hexahydrate is temperature-dependent. The dissolution equilibrium for calcium iodate hexahydrate in water is represented by the following equation[1][2][3]:
Ca(IO₃)₂·6H₂O(s) ⇌ Ca²⁺(aq) + 2IO₃⁻(aq) + 6H₂O(l)
The low solubility product constant (Ksp) of calcium iodate drives the precipitation reaction towards the formation of the solid product.
Quantitative Data
Solubility of Calcium Iodate in Water
The solubility of calcium iodate is a critical parameter influencing the precipitation and purification processes. The following table summarizes the solubility of the anhydrous form in water at various temperatures. It is important to note that the hexahydrate form is the stable solid phase at and below room temperature[1][3].
| Temperature (°C) | Solubility ( g/100 mL) |
| 15 | 0.20 |
| 90 | 0.67 |
Data sourced from PubChem[4].
Molar Masses of Reactants and Product
| Compound | Chemical Formula | Molar Mass ( g/mol ) |
| Calcium Chloride (anhydrous) | CaCl₂ | 110.98 |
| Calcium Nitrate (B79036) Tetrahydrate | Ca(NO₃)₂·4H₂O | 236.15 |
| Potassium Iodate | KIO₃ | 214.00 |
| Sodium Iodate | NaIO₃ | 197.89 |
| Calcium Iodate Hexahydrate | Ca(IO₃)₂·6H₂O | 498.08 |
Experimental Protocols
This section provides a detailed methodology for the synthesis of calcium iodate hexahydrate via a precipitation reaction.
Materials and Equipment
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Reactants:
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Calcium chloride (CaCl₂) or Calcium nitrate tetrahydrate (Ca(NO₃)₂·4H₂O)
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Potassium iodate (KIO₃) or Sodium iodate (NaIO₃)
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Distilled or deionized water
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Equipment:
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Beakers
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Graduated cylinders
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Magnetic stirrer and stir bar
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Buchner funnel and filter paper
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Vacuum flask
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Drying oven or desiccator
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Spatula
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Watch glass
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Synthesis Procedure
This protocol is based on the reaction between calcium chloride and potassium iodate. Molar equivalents of other calcium and iodate salts can be used with appropriate adjustments to the masses.
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Preparation of Reactant Solutions:
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Solution A (Calcium Chloride): Dissolve 11.10 g (0.1 mol) of anhydrous calcium chloride in 200 mL of distilled water in a 500 mL beaker. Stir until the salt is completely dissolved.
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Solution B (Potassium Iodate): Dissolve 42.80 g (0.2 mol) of potassium iodate in 300 mL of distilled water in a separate 500 mL beaker. Gentle heating may be required to facilitate dissolution, but the solution should be cooled to room temperature before proceeding.
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Precipitation:
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Place the beaker containing Solution A on a magnetic stirrer and begin stirring.
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Slowly add Solution B to Solution A with continuous stirring. A white precipitate of calcium iodate will form immediately.
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Continue stirring the mixture for 30 minutes to ensure complete precipitation.
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Allow the precipitate to settle for at least one hour, or preferably overnight, at room temperature to promote the formation of larger crystals of the hexahydrate.
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Purification:
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Set up a Buchner funnel with filter paper connected to a vacuum flask.
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Wet the filter paper with a small amount of distilled water to ensure a good seal.
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Carefully pour the supernatant (the liquid above the precipitate) into the funnel, leaving the bulk of the precipitate in the beaker.
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Transfer the precipitate to the funnel.
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Wash the precipitate in the funnel with three portions of 50 mL of cold distilled water to remove any soluble impurities, such as potassium chloride. Apply vacuum after each wash to remove the filtrate.
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Drying:
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Carefully remove the filter paper with the purified calcium iodate hexahydrate from the funnel and place it on a watch glass.
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To obtain the hexahydrate form, it is crucial to dry the product at a low temperature. Dry the solid in a desiccator over a suitable desiccant (e.g., silica (B1680970) gel) at room temperature for 24-48 hours, or in a drying oven at a temperature not exceeding 40°C. Higher temperatures will lead to the loss of water of hydration.
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Expected Yield
The theoretical yield of calcium iodate hexahydrate can be calculated based on the stoichiometry of the reaction. For the quantities used in this protocol, the theoretical yield is approximately 49.81 g. The actual yield will likely be lower due to losses during transfer and washing. A typical yield for this procedure is in the range of 90-95%. A patent for a similar process reports a yield of 93%[5].
Visualizations
Synthesis Workflow
Caption: Workflow for the laboratory synthesis of calcium iodate hexahydrate.
Precipitation Reaction
Caption: Chemical representation of the precipitation of calcium iodate hexahydrate.
References
- 1. Solved (3) (a) -8 -10 Calcium iodate. At and below room | Chegg.com [chegg.com]
- 2. Using the Ksp for calcium iodate hexahydrate, calculate the molar... | Study Prep in Pearson+ [pearson.com]
- 3. Solved Calcium iodate. At and below room temperature, | Chegg.com [chegg.com]
- 4. Calcium iodate | CaI2O6 | CID 24619 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. CN109250689B - Process for preparing calcium iodate by taking saline water obtained after rinsing secondary zinc oxide as raw material - Google Patents [patents.google.com]
